Cas no 53440-57-6 (1,2-Benzisothiazole, 3-phenyl-, 1,1-dioxide)

1,2-Benzisothiazole, 3-phenyl-, 1,1-dioxide structure
53440-57-6 structure
Product Name:1,2-Benzisothiazole, 3-phenyl-, 1,1-dioxide
CAS No:53440-57-6
MF:C13H9NO2S
MW:243.281061887741
CID:357258
PubChem ID:902493
Update Time:2025-04-19

1,2-Benzisothiazole, 3-phenyl-, 1,1-dioxide Chemical and Physical Properties

Names and Identifiers

    • 1,2-Benzisothiazole, 3-phenyl-, 1,1-dioxide
    • 3-phenyl-1,2-benzothiazole 1,1-dioxide
    • DTXSID20358575
    • CHEMBL2140499
    • HMS2778D08
    • 3-phenyl-1,2-benzisothiazole 1,1-dioxide
    • 3-PHENYLBENZO[D]ISOTHIAZOLE 1,1-DIOXIDE
    • E84965
    • MLS001179335
    • SCHEMBL7638951
    • 53440-57-6
    • SMR000476579
    • 3-phenyl-benzo[d]isothiazole 1,1-dioxide
    • AK-830/13217029
    • Inchi: 1S/C13H9NO2S/c15-17(16)12-9-5-4-8-11(12)13(14-17)10-6-2-1-3-7-10/h1-9H
    • InChI Key: YPLQGVAADBDXSF-UHFFFAOYSA-N
    • SMILES: S1(C2C=CC=CC=2C(C2C=CC=CC=2)=N1)(=O)=O

Computed Properties

  • Exact Mass: 243.03547
  • Monoisotopic Mass: 243.03539970g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 17
  • Rotatable Bond Count: 1
  • Complexity: 415
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2.6
  • Topological Polar Surface Area: 54.9Ų

Experimental Properties

  • PSA: 47.03

1,2-Benzisothiazole, 3-phenyl-, 1,1-dioxide Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
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1PlusChem
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1PlusChem
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Aaron
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